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Compound of Interest

Compound Name: 3-Amino-4-chloropicolinic acid
Cat. No.: B12972027
Get Quote
\ J

Executive Summary & Chemical Profile

3-Amino-4-chloropicolinic acid (CAS: 1393555-24-2) is a halogenated pyridine derivative
commonly used as a building block in agrochemical and pharmaceutical synthesis. Due to the
presence of both an amino group and a halogen on the pyridine ring, this compound presents
specific stability and toxicity profiles that dictate its disposal pathway.

This guide provides a self-validating protocol for the safe handling, segregation, and disposal of
this compound, ensuring compliance with RCRA (Resource Conservation and Recovery Act)
standards and minimizing environmental impact.

Chemical Identity Table
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Property Specification

Chemical Name 3-Amino-4-chloropicolinic acid

1393555-24-2 (Verify against specific vendor

CAS Number
SDS)
Molecular Formula CeHsCIN202
Molecular Weight 172.57 g/mol
Physical State Solid (Powder/Crystals)
o Amphoteric (contains basic amine and acidic
Acidity (pKa)

carboxyl group)

Hazard Identification & Safety Assessment

Before initiating disposal, you must validate the hazard profile. While specific toxicity data
varies by vendor, halogenated aminopicolinic acids generally fall under the following GHS

classifications.

GHS Classification & Sighal Word: WARNING

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

o Potential Acute Toxicity: Treat as harmful if swallowed, inhaled, or in contact with skin.

Required PPE (Personal Protective Equipment)[2]

e Respiratory: N95 particulate respirator (minimum) or P100 if handling fine dust.

o Dermal: Nitrile gloves (0.11 mm minimum thickness). Double gloving recommended for liquid

solutions.
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e Ocular: Chemical splash goggles. Safety glasses are insufficient for powder handling due to
airborne dust risks.

Pre-Disposal Characterization & Segregation

Critical Directive: Do not mix this waste with general organic solvents or aqueous waste
streams without verification. The amphoteric nature of the molecule allows it to form salts with
both strong acids and bases, potentially altering solubility and reactivity.

Chemical Compatibility Matrix

Substance Class Compatibility Status Action/Risk

. . Risk of Fire/Explosion. The
Strong Oxidizers (e.g., Nitric

) ) INCOMPATIBLE amino group is susceptible to
Acid, Peroxides)

rapid oxidation.[1]

Strong Acids (e.g., HCI, ) ] ] Will form soluble salts.
Compatible (with caution) ) ) )
H2S04) Exothermic reaction possible.

Will form soluble carboxylate

Strong Bases (e.g., NaOH) Compatible (with caution) it
salts.
Halogenated Solvents (e.g., ) Suitable for co-disposal in
Compatible
DCM) halogenated waste streams.

Disposal Workflows

Select the appropriate workflow based on the physical state of the waste.

Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)

o Applicability: Expired pure chemical, contaminated weighing boats, filter paper, PPE.
e Primary Method: High-Temperature Incineration.

e Reasoning: Halogenated organics require incineration at >1100°C with flue gas scrubbing to
prevent the formation of dioxins and to capture acid gases (HCI).
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Step-by-Step Protocol:

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Labeling: Affix a hazardous waste label. Clearly mark: "Toxic Solid, Organic, N.O.S.
(Contains 3-Amino-4-chloropicolinic acid)."

Segregation: Do not mix with oxidizers or non-halogenated solvents.

Sealing: Ensure the lid is screw-tight. Tape the lid if transporting through public corridors.

Handoff: Transfer to EHS (Environmental Health & Safety) for off-site incineration.

Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
o Applicability: Solutions in organic solvents (DMSO, DMF, DCM, Methanol).

e Primary Method: Fuel Blending or Incineration.

Step-by-Step Protocol:

e pH Check: If the solution is agueous, ensure pH is between 5 and 9 to minimize reactivity.
e Stream Selection:

o If Halogenated Solvent (DCM, Chloroform): Dispose in "Halogenated Organic Waste"
carboy.

o If Non-Halogenated Solvent (Methanol, Acetone): Dispose in "Halogenated Organic
Waste" carboy. Note: Even if the solvent is non-halogenated, the presence of the
chlorinated solute mandates the entire mixture be treated as halogenated waste.

o Documentation: Log the estimated concentration of 3-Amino-4-chloropicolinic acid on the
waste tag.

Visual Logic: Disposal Decision Tree
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Waste Generation

Physical State?

Solid Waste

Liquid Waste

Type? Solvent Base?
Pure/Expired Chemical Contaminated PPE/Wipes Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

Classify as Halogenated
due to Solute

Container: Wide-mouth HDPE Container: Halogenated Waste Carboy

Label: Toxic Solid, Org, N.O.S. Label: Halogenated Solvents
Method: Incineration Method: Fuel Blending/Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Amino-4-chloropicolinic acid waste streams.
Note that liquid mixtures are defaulted to "Halogenated" streams to ensure proper downstream
treatment.

Spill Management Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental
release.

Spill Response Workflow:
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e Evacuate & Ventilate: Clear the immediate area. If the spill is powder, turn off fans/AC to
prevent dispersal.

e PPE Up: Don N95 respirator, double nitrile gloves, and goggles.

o Containment:
o Solids: Cover with wet paper towels to prevent dust generation.
o Liquids: Use absorbent pads or vermiculite.

e Decontamination:
o Sweep/scoop material into a disposal bag.

o Clean the surface with a mild detergent solution (soap and water). Avoid bleach (sodium
hypochlorite) as it may react with the amine group to form chloramines (toxic gas).

o Disposal: Label the debris as hazardous waste (see Workflow A).

Solid/Powder

Liquid/Solution

Clean Surface
(Soap/Water - NO BLEACH)

Don PPE
(N95 + Double Gloves)

Click to download full resolution via product page

Figure 2: Operational workflow for spill cleanup, emphasizing dust suppression and avoidance

of reactive cleaners.

Regulatory Compliance & Documentation

Compliance is not optional. Failure to properly categorize halogenated waste can lead to
significant fines under RCRA (40 CFR Parts 260-273).
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* RCRA Classification: This compound is likely not a "Listed" waste (P or U list) unless
specified by state regulations, but it exhibits Characteristic Toxicity. It should be coded as a
toxic organic waste.

e Sewer Ban: Under no circumstances should this chemical be discharged into the sewer
system. It is toxic to aquatic life and difficult to remove in standard wastewater treatment

plants.
e Shipping Name (DOT):

UN Number: UN 2811

o

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Amino-4-chloropicolinic acid)

[e]

Hazard Class: 6.1

o

[¢]

Packing Group: I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures: 3-Amino-4-chloropicolinic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12972027/docs#proper-disposal-procedures-3-
amino-4-chloropicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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